3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione

• Molecular Formula: C30H29N3O2
• Molecular Weight: 463.6 g/mol
• IUPAC Name: 3-fluoren-9-ylidene-1-[2-[4-(2-methylphenyl)piperazin-1-yl]ethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C30H29N3O2/c1-21-8-2-7-13-27(21)32-17-14-31(15-18-32)16-19-33-28(34)20-26(30(33)35)29-24-11-5-3-9-22(24)23-10-4-6-12-25(23)29/h2-13H,14-20H2,1H3
• InChI Key: PJGKOICLEJOFNL-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2CCN(CC2)CCN3C(=O)CC(=C4C5=CC=CC=C5C6=CC=CC=C64)C3=O

Description

3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione, also known as FPEP, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione involves its ability to bind to and activate the peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a key role in regulating gene expression. Activation of PPARγ by 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione leads to the upregulation of genes involved in apoptosis, anti-inflammatory response, and lipid metabolism.
Biochemical and Physiological Effects:
3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione has been shown to have a range of biochemical and physiological effects. Studies have shown that 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione can induce apoptosis in cancer cells, inhibit inflammation, and reduce oxidative stress. 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione has also been shown to improve glucose metabolism and reduce insulin resistance, making it a potential therapeutic agent for diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione is its high purity, which makes it suitable for use in a wide range of lab experiments. 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione is its low solubility in water, which can make it difficult to administer in some experiments.

Future Directions

There are a number of future directions for research on 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione. One area of interest is the development of 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione analogs with improved solubility and bioavailability. Another area of interest is the investigation of the potential use of 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione in combination with other therapeutic agents for the treatment of cancer and other diseases. Finally, further research is needed to fully understand the mechanism of action of 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione and its potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione involves the reaction of 3-(9H-fluoren-9-ylidene)-2,5-pyrrolidinedione with 1-(2-bromoethyl)-4-(2-methylphenyl)piperazine in the presence of a base. The reaction yields 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione as a white solid with a high purity.

Scientific Research Applications

3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione has been studied extensively for its potential applications in various areas of scientific research. One of the most promising areas of application is in the treatment of cancer. Studies have shown that 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione has the ability to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, 3-(9H-fluoren-9-ylidene)-1-{2-[4-(2-methylphenyl)-1-piperazinyl]ethyl}-2,5-pyrrolidinedione has been shown to have anti-inflammatory and anti-oxidant properties, making it a potential therapeutic agent for a wide range of diseases.